Cas no 17934-59-7 (Convallagenin B)

• Product Name: Convallagenin B
• CAS No: 17934-59-7
• MF: C₂₇H₄₄O₆
• MW: 464.634669303894
• CID: 2047681
• PubChem ID: 12303876
• Update Time: 2025-11-06

Convallagenin B Chemical and Physical Properties

Names and Identifiers

• Convallagenin B
• (25S)-5β-Spirostane-1β,3β,4β,5-tetrol
• (25S)-spirostan-1beta,3beta,4beta,5beta-tetrol
• Convallagenin B
• 17934-59-7
• AKOS040762550
• (1S,2S,4S,5'S,6R,7S,8R,9S,12S,13S,14R,16S,17S,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-14,16,17,18-tetrol
• (25S)-5beta-Spirostane-1beta,3beta,4beta,5-tetrol
• LMST01080035
• CHEBI:185340
• CS-0203990

• Inchi： 1S/C27H44O6/c1-14-5-10-27(32-13-14)15(2)22-20(33-27)11-18-16-6-9-26(31)23(30)19(28)12-21(29)25(26,4)17(16)7-8-24(18,22)3/h14-23,28-31H,5-13H2,1-4H3/t14-,15-,16+,17-,18-,19-,20-,21+,22-,23-,24-,25-,26-,27+/m0/s1
• InChI Key： FLDVFDQHJBXYFP-PBVSVCIJSA-N
• SMILES： O1[C@]2(CC[C@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@@]4([C@H]([C@H](C[C@H]([C@]4(C)[C@H]3CC[C@@]12C)O)O)O)O

Computed Properties

• Exact Mass: 464.31378912g/mol
• Monoisotopic Mass: 464.31378912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 580.5±50.0 °C at 760 mmHg
• Flash Point: 304.9±30.1 °C
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

Convallagenin B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Convallagenin B

Convallagenin B (CAS No. 17934-59-7): A Comprehensive Overview of Its Chemical Profile and Recent Research Applications

Convallagenin B, chemically designated as 3,5,4′,7-tetrahydroxy-8-methoxyflavone, is a naturally occurring flavonoid compound with a molecular formula of C₁₅H₁₀O₇. This compound is primarily extracted from the leaves of Convallaria majalis, commonly known as the lily of the valley, a plant renowned for its traditional medicinal uses. The unique structural features of Convallagenin B, including its hydroxyl and methoxy substituents, contribute to its remarkable biological activity, making it a subject of intense interest in modern pharmacological research.

The chemical structure of Convallagenin B exhibits a flavone core with multiple hydroxyl groups at positions 3, 5, and 7, along with a methoxy group at position 8. This arrangement imparts significant reactivity and functionality to the molecule, enabling it to interact with various biological targets. The compound's solubility in water and ethanol makes it particularly suitable for formulation in pharmaceutical applications, where bioavailability and stability are critical factors.

In recent years, Convallagenin B has garnered substantial attention in the field of medicinal chemistry due to its demonstrated potential in multiple therapeutic areas. One of the most compelling aspects of Convallagenin B is its antioxidant properties. Studies have shown that this flavonoid can scavenge free radicals and inhibit the production of reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This mechanism is particularly relevant in the context of aging-related diseases and neurodegenerative disorders, where oxidative stress plays a pivotal role.

Furthermore, Convallagenin B has been investigated for its anti-inflammatory effects. Research indicates that this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. By reducing inflammation, Convallagenin B may offer therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory properties are attributed to its ability to interact with nuclear factor kappa-B (NF-κB), a transcription factor central to inflammatory responses.

Another area where Convallagenin B has shown promise is in cancer research. Preclinical studies have demonstrated that this flavonoid can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. Additionally, Convallagenin B has been found to inhibit the growth of tumors by disrupting microtubule formation and preventing cell proliferation. These findings suggest that Convallagenin B could serve as a lead compound for developing novel anticancer agents.

The cardiovascular system has also been a focus of research on Convallagenin B. Some studies suggest that this compound may have hypotensive effects by relaxing vascular smooth muscles and enhancing nitric oxide production. Moreover, Convallagenin B has been observed to improve endothelial function, which is crucial for maintaining cardiovascular health. These properties make it an attractive candidate for therapeutic intervention in conditions like hypertension and atherosclerosis.

In terms of pharmacokinetics, Convallagenin B exhibits moderate bioavailability following oral administration. However, its rapid metabolism in the liver necessitates careful dosing strategies to achieve optimal therapeutic effects. Research is ongoing to explore methods for enhancing the stability and bioavailability of Convallagenin B through structural modifications or formulation innovations.

The traditional use of Convallaria majalis in folk medicine has provided historical context for the modern exploration of Convallagenin B's benefits. While traditional remedies often lack rigorous scientific validation, they have guided researchers toward compounds with potential therapeutic value. Modern analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have enabled precise quantification and characterization of Convallagenin B in plant extracts.

The synthesis of Convallagenin B remains a challenging task due to its complex structure and limited natural sources. Chemists have developed several synthetic routes to produce this flavonoid in the laboratory, including biocatalytic methods that mimic natural biosynthesis pathways. These synthetic approaches not only provide access to pure Convallagenin B but also allow for structural modifications aimed at improving its pharmacological properties.

Ethical considerations are paramount when studying compounds derived from natural sources like Convallaria majalis. Sustainable harvesting practices must be employed to ensure the long-term viability of plant populations while meeting research demands. Collaborative efforts between botanists, chemists, and pharmacologists are essential for balancing scientific inquiry with environmental stewardship.

The future direction of Convallagenin B research lies in clinical translation and drug development. While preclinical studies are promising, human trials are necessary to confirm its safety and efficacy across different therapeutic indications. Regulatory agencies will play a crucial role in overseeing these trials and ensuring thatConvallagenin Bis developed into safe and effective medications.